Cas no 202744-93-2 (N-(tert-butoxy)carbonyl-3-isocyanoaniline)

• Product Name: N-(tert-butoxy)carbonyl-3-isocyanoaniline
• CAS No: 202744-93-2
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 3889238
• PubChem ID: 22714972
• Update Time: 2025-10-30

N-(tert-butoxy)carbonyl-3-isocyanoaniline Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (3-isocyanophenyl)-, 1,1-dimethylethyl ester
• N-[(tert-butoxy)carbonyl]-3-isocyanoaniline
• N-(tert-butoxy)carbonyl-3-isocyanoaniline
• N-((tert-butoxy)carbonyl)-3-isocyanoaniline
• 202744-93-2
• tert-Butyl (3-isocyanophenyl)carbamate
• EN300-1877518
• GS-0367
• starbld0034252
• SCHEMBL2828945
• CIA74493
• 967-240-4
• AKOS015959260

• Inchi： 1S/C12H14N2O2/c1-12(2,3)16-11(15)14-10-7-5-6-9(8-10)13-4/h5-8H,1-3H3,(H,14,15)
• InChI Key： LLLZYBNHWMEXLB-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=C(C=1)[N+]#[C-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 218.105527694Da
• Monoisotopic Mass: 218.105527694Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 42.7Ų

Additional information on N-(tert-butoxy)carbonyl-3-isocyanoaniline

Recent Advances in the Application of N-(tert-butoxy)carbonyl-3-isocyanoaniline (CAS: 202744-93-2) in Chemical Biology and Pharmaceutical Research

N-(tert-butoxy)carbonyl-3-isocyanoaniline (CAS: 202744-93-2) is a specialized chemical compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its isocyano and tert-butoxycarbonyl (Boc) functional groups, serves as a critical building block in the synthesis of complex molecules, particularly in the development of novel therapeutics and bioactive probes. Recent studies have highlighted its utility in multicomponent reactions, peptide modifications, and as a precursor for heterocyclic compounds with potential pharmacological activities.

One of the most notable advancements involving N-(tert-butoxy)carbonyl-3-isocyanoaniline is its role in the Ugi reaction, a multicomponent reaction widely used in medicinal chemistry for the rapid assembly of diverse molecular scaffolds. Researchers have demonstrated that this compound can efficiently participate in Ugi-type reactions to yield peptidomimetics and small molecules with enhanced bioactivity. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of indole-based derivatives using N-(tert-butoxy)carbonyl-3-isocyanoaniline as a key intermediate, showcasing its potential in targeting protein-protein interactions implicated in cancer.

In addition to its synthetic utility, N-(tert-butoxy)carbonyl-3-isocyanoaniline has been explored for its role in chemical biology as a versatile probe for protein labeling and modification. The isocyano group's unique reactivity allows for selective conjugation with thiols and other nucleophiles, enabling site-specific modifications of biomolecules. Recent work published in ACS Chemical Biology detailed the use of this compound to develop activity-based probes for detecting enzymatic activity in live cells, offering new tools for studying disease mechanisms and drug discovery.

Furthermore, the pharmaceutical potential of derivatives derived from N-(tert-butoxy)carbonyl-3-isocyanoaniline has been a focal point of recent research. A 2024 study in Bioorganic & Medicinal Chemistry Letters highlighted the compound's application in the design of kinase inhibitors, where its structural features were leveraged to improve binding affinity and selectivity. These findings underscore the compound's relevance in addressing challenges such as drug resistance and off-target effects in kinase-targeted therapies.

Despite these promising developments, challenges remain in optimizing the synthetic routes and scalability of N-(tert-butoxy)carbonyl-3-isocyanoaniline-based compounds. Recent efforts have focused on green chemistry approaches, including catalytic methods and solvent-free reactions, to enhance the sustainability of its production. A 2023 review in Green Chemistry emphasized the importance of such strategies in aligning with global trends toward environmentally friendly pharmaceutical manufacturing.

In conclusion, N-(tert-butoxy)carbonyl-3-isocyanoaniline (CAS: 202744-93-2) continues to be a valuable tool in chemical biology and drug discovery, with its applications expanding into new areas such as targeted therapeutics and diagnostic probes. Ongoing research is expected to further elucidate its potential, particularly in addressing unmet medical needs and advancing precision medicine. Future directions may include the exploration of its enantioselective reactions and the development of novel delivery systems to enhance its pharmacological profile.